Cas no 1780540-65-9 (6-chloro-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a heterocyclic compound featuring a pyrazolopyridine core structure with chloro and carboxylic acid functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its reactive sites, enabling further derivatization. The chloro group at the 6-position enhances electrophilic substitution reactivity, while the carboxylic acid moiety allows for amide or ester formation. Its rigid bicyclic framework contributes to stability and potential bioactivity, making it valuable in drug discovery, particularly for kinase inhibitors or antimicrobial agents. The dimethyl substitution at the 1- and 3-positions may influence solubility and metabolic stability. Its high purity and well-defined structure ensure reproducibility in research applications.
6-chloro-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid structure
1780540-65-9 structure
Product Name:6-chloro-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
CAS No:1780540-65-9
MF:C9H8ClN3O2
MW:225.631720542908
MDL:MFCD30490060
CID:5463839
PubChem ID:89425251
Update Time:2025-07-02

6-chloro-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Z2733251346
    • 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
    • 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine4-carboxylic acid
    • 6-chloro-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
    • MDL: MFCD30490060
    • Inchi: 1S/C9H8ClN3O2/c1-4-7-5(9(14)15)3-6(10)11-8(7)13(2)12-4/h3H,1-2H3,(H,14,15)
    • InChI Key: GCXWMCVREZEVBT-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=C2C(C)=NN(C)C2=N1

Computed Properties

  • Exact Mass: 225.0305042 g/mol
  • Monoisotopic Mass: 225.0305042 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 225.63
  • XLogP3: 1.7
  • Topological Polar Surface Area: 68

6-chloro-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-22853287-0.05g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
0.05g
$188.0 2024-06-20
Enamine
EN300-22853287-0.1g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
0.1g
$282.0 2024-06-20
Enamine
EN300-22853287-0.25g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
0.25g
$403.0 2024-06-20
Enamine
EN300-22853287-0.5g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
0.5g
$636.0 2024-06-20
Enamine
EN300-22853287-1.0g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
1.0g
$813.0 2024-06-20
Enamine
EN300-22853287-2.5g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
2.5g
$1594.0 2024-06-20
Enamine
EN300-22853287-5.0g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
5.0g
$2360.0 2024-06-20
Enamine
EN300-22853287-10.0g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
10.0g
$3500.0 2024-06-20
Enamine
EN300-22853287-1g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
1g
$813.0 2023-09-15
Enamine
EN300-22853287-5g
6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1780540-65-9 95%
5g
$2360.0 2023-09-15

6-chloro-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Related Literature

Additional information on 6-chloro-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Exploring the Properties and Applications of 6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1780540-65-9)

6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1780540-65-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse pharmacological properties. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid combines a pyrazolo[3,4-b]pyridine core with a carboxylic acid functional group, making it a versatile intermediate for medicinal chemistry applications. Its CAS number 1780540-65-9 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Recent studies highlight its potential in modulating enzyme activity, particularly in inflammation-related pathways, aligning with the growing interest in small-molecule therapeutics for chronic diseases.

In the context of green chemistry trends, synthetic routes for this compound are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability of its production. These advancements address the increasing demand for eco-friendly synthesis in the chemical industry, a topic frequently searched in academic and industrial forums.

From a commercial perspective, 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is often discussed in relation to patented pharmaceutical formulations. Its structural motifs appear in several drug candidates undergoing clinical trials, particularly in oncology and metabolic disorder research. This connection to cutting-edge drug development makes it a recurring subject in scientific literature and patent databases.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for high-value chemical intermediates. The compound's stability under various conditions is also a key focus, as it determines its suitability for long-term storage and transportation in global supply chains.

Emerging applications of CAS 1780540-65-9 include its use in material science, where its conjugated system shows promise for organic electronic materials. This interdisciplinary potential reflects the current trend of convergence technologies, where chemical building blocks find uses across multiple scientific domains. Such versatility makes it a valuable subject for cross-disciplinary research collaborations.

Quality control protocols for 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid emphasize the importance of impurity profiling, especially when used in pharmaceutical contexts. Regulatory guidelines require thorough documentation of process-related substances and degradation products, topics frequently queried in GMP compliance discussions. These stringent requirements highlight the compound's significance in regulated industries.

The global market for specialty chemicals like this pyrazolopyridine derivative continues to expand, driven by increased R&D investment in targeted therapies. Market analysts note growing demand in regions with strong pharmaceutical manufacturing capabilities, particularly for custom synthesis services. This economic dimension adds another layer to understanding the compound's importance in contemporary chemical commerce.

Future research directions for 6-chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid may explore its structure-activity relationships in greater depth, particularly through computational chemistry approaches. The integration of AI-assisted drug design tools could accelerate the discovery of novel derivatives with enhanced properties, a hot topic in current cheminformatics research. Such developments would further solidify its position as a valuable chemical entity in modern science.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.